![molecular formula C16H19NO4 B7627705 1-Benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone](/img/structure/B7627705.png)
1-Benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone, also known as benzofuranyl-piperidinyl-propanolamine (BPP), is a synthetic compound that has been studied for its potential use as a medication. BPP has been found to have a unique mechanism of action, which makes it an interesting candidate for further research.
Mechanism of Action
BPP acts as a partial agonist at the 5-HT2C receptor, which is involved in the regulation of appetite and mood. BPP also acts as an antagonist at the alpha-2 adrenergic receptor, which is involved in the regulation of stress and anxiety. These actions make BPP a potentially useful medication for treating conditions such as obesity and depression.
Biochemical and Physiological Effects:
BPP has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the regulation of appetite and mood, and the reduction of stress and anxiety. BPP has also been shown to have a low potential for abuse and addiction, making it an attractive candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of studying BPP in the lab is that it has a well-defined mechanism of action, which makes it easier to study than other compounds with more complex mechanisms. However, one limitation of studying BPP is that it has not yet been tested in clinical trials, so its safety and efficacy are not yet fully understood.
Future Directions
There are several future directions for research on BPP, including the development of more potent and selective compounds, the testing of BPP in animal models of disease, and the evaluation of BPP as a potential treatment for human diseases. Additionally, further research is needed to elucidate the long-term effects of BPP on the brain and body, as well as its potential for drug interactions and side effects.
Synthesis Methods
The synthesis of BPP involves several steps, including the reaction of 4-(2-hydroxyethoxy)piperidine with benzofuran-2-carboxylic acid, followed by the addition of a reducing agent to form the final product. The synthesis of BPP has been reported in several scientific publications, and the procedure has been optimized for maximum yield and purity.
Scientific Research Applications
BPP has been studied for its potential use in treating a variety of medical conditions, including obesity, addiction, and depression. Research has shown that BPP has a unique mechanism of action, which involves the modulation of several neurotransmitter systems in the brain.
Properties
IUPAC Name |
1-benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4/c18-9-10-20-13-5-7-17(8-6-13)16(19)15-11-12-3-1-2-4-14(12)21-15/h1-4,11,13,18H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSRQINDKUOFBCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OCCO)C(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.